Cas no 2963-86-2 (1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-)
2963-86-2 structure
Product Name:1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-
1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-
- 1,2-Dihydroacenaphthylene-1α,2α-diol
- cis-1,2-Acenaphthylene glycol
- (1R,2S)-1,2-Dihydro-1,2-acenaphthylenediol
- cis-1,2-acenaphthalenediol
- cis-1,2-acenaphthenediol
- cis-1,2-acenaphthylenediol
- cis-1,2-dihydroacenaphthylene-1,2-diol
- cis-1,2-dihydroxyacenaphthene
- cis-acenaphthene-1,2-diol
- Z-1,2-dihydro-1,2-acenaphthylenediol
- (1,2)-Acenaphthenediol
- NSC 171434
- DTXSID50939255
- 1,2-Acenaphthylenediol, 1,2-dihydro-
- NSC 243678
- 1,2-Acenaphthenediol, cis-
- 1,2-dihydroacenaphthylene-1,2-diol
- 1, 1,2-dihydro-, cis-
- NSC-171434
- 1,2-Acenaphthylenediol, 1,2-dihydro-, cis-
- 2963-86-2
- NSC171434
- 17976-92-0
- NSC243678
- 1,2-dihydro-1,2-acenaphthylenediol
- 1,2-dioxyacenaphthene
- SCHEMBL638576
- NSC-243678
-
- Inchi: 1S/C12H10O2/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14/h1-6,11-14H
- InChI Key: ARGFAPRYULRPAN-UHFFFAOYSA-N
- SMILES: OC1C2=CC=CC3=CC=CC(=C23)C1O
Computed Properties
- Exact Mass: 186.0681
- Monoisotopic Mass: 186.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.444
- Boiling Point: 407.7°Cat760mmHg
- Flash Point: 207.9°C
- Refractive Index: 1.795
- PSA: 40.46
- LogP: 1.92020
1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2963-86-2 (1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-) Related Products
- 6306-07-6(1,2-dihydroacenaphthylen-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk